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Compound of Interest

Compound Name:
2',3'-Isopropylidene Adenosine-

13C5

Cat. No.: B1160910 Get Quote

This document provides a detailed analysis of the molecular weight of 2',3'-Isopropylidene
Adenosine-13C5, an isotopically labeled form of 2',3'-Isopropylideneadenosine. The inclusion

of five Carbon-13 isotopes makes this compound a valuable tool in metabolic research,

pharmacokinetic studies, and as an internal standard in mass spectrometry-based

quantification.

Molecular Composition and Formula
2',3'-Isopropylidene Adenosine-13C5 is a derivative of the nucleoside adenosine. The

molecular formula for the unlabeled compound is C₁₃H₁₇N₅O₄.[1][2][3] In this isotopically

labeled version, five of the thirteen carbon atoms are replaced with the stable heavy isotope,

Carbon-13 (¹³C).

The resulting molecular formula is C₈¹³C₅H₁₇N₅O₄.[4]

Theoretical Molecular Weight Calculation
The molecular weight is the sum of the atomic masses of all atoms in the molecule. For this

calculation, the precise masses of the specific isotopes (¹²C and ¹³C) are used for the carbon

atoms, while the standard atomic weights are used for the other elements, as they represent

the natural isotopic abundance.

The calculation is as follows:
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Carbon (¹²C): 8 atoms × 12.000000 amu = 96.000000 amu

Carbon-13 (¹³C): 5 atoms × 13.003355 amu = 65.016775 amu[5][6][7]

Hydrogen (H): 17 atoms × 1.0080 amu = 17.136000 amu[8][9]

Nitrogen (N): 5 atoms × 14.007 amu = 70.035000 amu[10][11][12]

Oxygen (O): 4 atoms × 15.999 amu = 63.996000 amu[13]

Total Calculated Molecular Weight = 312.184 g/mol

The reported molecular weight from commercial suppliers is 312.27 g/mol .[4] The minor

difference between the theoretical calculation and the reported value can be attributed to

variations in the accepted atomic mass values used by different organizations.

Data Presentation: Atomic and Molecular Weights
The quantitative data used for the molecular weight determination is summarized in the table

below for clarity and comparison.
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Element/Iso
tope

Symbol
Number of
Atoms

Standard
Atomic
Weight
(amu)

Isotopic
Mass (amu)

Subtotal
(amu)

Carbon C 8
12.011[14]

[15]
12.000000 96.000000

Carbon-13 ¹³C 5 N/A
13.003355[16

]
65.016775

Hydrogen H 17 1.0080[17] N/A 17.136000

Nitrogen N 5
14.007[18]

[19]
N/A 70.035000

Oxygen O 4
15.999[20]

[21]
N/A 63.996000

Total 39 312.184

Experimental Protocols: Molecular Weight
Determination
While the molecular weight is calculated theoretically, it is confirmed experimentally using mass

spectrometry.

Protocol: Molecular Weight Verification by Mass Spectrometry

Sample Preparation: A small quantity of 2',3'-Isopropylidene Adenosine-13C5 is dissolved

in a suitable volatile solvent (e.g., methanol or acetonitrile) to a final concentration of

approximately 1 µg/mL.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is calibrated

according to the manufacturer's instructions using a known calibration standard.

Ionization: The prepared sample is introduced into the mass spectrometer, typically using

electrospray ionization (ESI) in positive ion mode. This process generates protonated

molecules, [M+H]⁺.
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Mass Analysis: The instrument separates ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The mass spectrum is recorded, showing a peak corresponding to the

[M+H]⁺ ion. For 2',3'-Isopropylidene Adenosine-13C5, this peak would be expected at an

m/z of approximately 313.19 (312.18 + mass of H⁺).

Data Analysis: The exact mass of the observed peak is used to confirm the molecular weight

and elemental composition of the compound.

Visualization of Molecular Composition
The following diagrams illustrate the logical relationship of the atoms contributing to the final

molecular weight and the workflow for its determination.

Caption: Elemental contribution to the total molecular weight.

Define Molecular Formula
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Caption: Workflow for calculating the theoretical molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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